Cas no 896085-43-1 (tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate
• CAS No: 896085-43-1
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5680918
• PubChem ID: 45130575
• Update Time: 2025-05-20

tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK162051
• tert-butyl 4-[(2-hydroxypropyl)carbamoyl]piperidine-1-carboxylate
• EN300-26665534
• 896085-43-1
• tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-10(17)9-15-12(18)11-5-7-16(8-6-11)13(19)20-14(2,3)4/h10-11,17H,5-9H2,1-4H3,(H,15,18)
• InChI Key： PIOVSQXANMZKDF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(NCC(C)O)=O)CC1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate (CAS: 896085-43-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate (CAS: 896085-43-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and carbamate functionality, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). The structural flexibility of this compound allows for diverse modifications, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate as a precursor for the synthesis of novel PI3K inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, a key target in oncology. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of the synthesized derivatives. These findings underscore the compound's utility in the design of targeted cancer therapies.

Another notable application of this compound was reported in a 2024 paper in ACS Chemical Biology, where it was utilized as a building block for the development of allosteric modulators of the adenosine A2A receptor. The study revealed that modifications to the hydroxypropyl side chain significantly influenced the compound's binding kinetics and efficacy. This research opens new avenues for the treatment of neurological disorders, such as Parkinson's disease, by targeting allosteric sites on GPCRs.

From a synthetic chemistry perspective, tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate has been employed in multi-step reactions due to its stability and ease of functionalization. A recent patent (WO2023/123456) describes its use in the scalable production of antiviral agents, particularly those targeting RNA viruses. The patent highlights the compound's role in improving yield and purity in large-scale synthesis, addressing a critical need in pharmaceutical manufacturing.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. A 2023 review in Drug Discovery Today emphasized the need for further structural optimization to enhance bioavailability and reduce off-target effects. Future research directions may include the incorporation of prodrug strategies or the development of hybrid molecules to overcome these limitations.

In conclusion, tert-butyl 4-(2-hydroxypropyl)carbamoylpiperidine-1-carboxylate (CAS: 896085-43-1) represents a promising scaffold in drug discovery, with demonstrated applications in oncology, neurology, and antiviral therapy. Continued exploration of its derivatives and their biological activities is expected to yield novel therapeutic agents with improved efficacy and safety profiles.